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These application notes provide detailed protocols for the in vivo administration of BMV109, a
guenched activity-based probe for imaging cysteine cathepsin activity. BMV109 is a valuable
tool for non-invasive imaging of tumor microenvironments and other pathological conditions
where cathepsin activity is elevated.

Mechanism of Action

BMV109 is a pancysteine cathepsin probe that covalently and irreversibly binds to the active
site of various cathepsins, including B, L, S, and X.[1][2][3] The probe consists of a recognition
sequence, a reactive phenoxymethyl ketone (PMK) electrophile, a Cy5 fluorophore, and a
guencher.[1][4] In its unbound state, the quencher suppresses the fluorescence of the Cy5
fluorophore. Upon binding to the active site cysteine of a target cathepsin, the quencher is
displaced, leading to a robust fluorescent signal that can be detected using standard in vivo
imaging systems.[4][5]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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